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Compound of Interest

Compound Name: 3-Heptenal

Cat. No.: B13603884 Get Quote

In-Depth Technical Guide to the Physical
Properties of 3-Heptenal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Heptenal, with a focus on its boiling point and solubility. This document synthesizes available

data, outlines general experimental protocols for the determination of these properties, and

presents visual workflows and related biological pathways.

Physical and Chemical Properties of 3-Heptenal
3-Heptenal (C₇H₁₂O) is an unsaturated aldehyde. The physical properties can vary slightly

between its geometric isomers, primarily the (E)- and (Z)- isomers. The data presented below is

largely estimated from computational models, as detailed experimental determinations are not

widely available in the literature.

Quantitative Data Summary
The following table summarizes the key physical properties of 3-Heptenal and its (Z)-isomer.
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Property
3-Heptenal (Isomer
Mixture, est.)

(Z)-3-Heptenal
(est.)

Data Source(s)

Molecular Formula C₇H₁₂O C₇H₁₂O [1][2][3]

Molecular Weight 112.17 g/mol 112.17 g/mol [1][2]

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid
[4][5][6][7]

Boiling Point
151.0 - 152.0 °C (at

760 mmHg)

161.0 - 162.0 °C (at

760 mmHg)
[4][5][6][7]

Melting Point Not Available -44.0 to -43.0 °C [5][7]

Water Solubility 1810 mg/L (at 25 °C) 1810 mg/L (at 25 °C) [4][5][6][7]

Solubility in Organic

Solvents
Soluble in alcohol Soluble in alcohol [4][5][6][7]

Vapor Pressure
3.622 mmHg (at 25

°C)

3.830 mmHg (at 25

°C)
[4][5][6][7]

logP (o/w) 2.257 2.070 [4][5][6][7]

Experimental Protocols for Property Determination
While specific experimental protocols for 3-Heptenal are not detailed in the reviewed literature,

standard organic chemistry methodologies are applicable for the determination of its physical

properties.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Two common methods for its determination are the distillation method and the Thiele

tube method.

2.1.1 Distillation Method

This method is suitable when a relatively larger volume of the sample (typically >5 mL) is

available and purification is also desired.
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Apparatus: A simple distillation apparatus consisting of a distilling flask, a condenser, a

receiving flask, a thermometer, and a heat source.

Procedure:

Place a measured volume of 3-Heptenal into the distilling flask along with a few boiling

chips or a magnetic stir bar to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distilling flask to accurately measure the temperature of the

vapor that is distilling.

Begin heating the flask gently.

Record the temperature when the liquid is boiling and a steady condensation and

distillation rate is observed. This stable temperature is the boiling point.

Record the atmospheric pressure at the time of the experiment, as boiling point is

pressure-dependent.

2.1.2 Thiele Tube Method

This microscale method is advantageous when only a small amount of the substance is

available.

Apparatus: A Thiele tube, a thermometer, a small test tube (e.g., a Durham tube), a capillary

tube (sealed at one end), a rubber band or wire for attachment, and a heat source (Bunsen

burner or oil bath).

Procedure:

Add a small amount (0.5-1 mL) of 3-Heptenal to the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band. The sample should be level

with the thermometer bulb.
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Place the thermometer and attached tube into the Thiele tube, which is filled with a high-

boiling point oil (e.g., mineral oil).

Gently heat the side arm of the Thiele tube. The shape of the tube allows for the

circulation of the heating oil, ensuring uniform temperature distribution.

As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the

capillary tube.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to be drawn into the capillary tube.

Solubility Determination
The solubility of 3-Heptenal in water can be determined by the shake-flask method, a standard

OECD guideline procedure.

Apparatus: A flask with a stopper, a constant temperature water bath with a shaker, and an

analytical method for quantifying the concentration of 3-Heptenal (e.g., Gas

Chromatography-Mass Spectrometry, GC-MS).

Procedure:

Add an excess amount of 3-Heptenal to a known volume of water in the flask.

Place the flask in a constant temperature shaker bath (e.g., at 25 °C).

Shake the flask until equilibrium is reached (typically 24-48 hours). The excess

undissolved 3-Heptenal should be visible.

After equilibration, stop the shaking and allow the mixture to stand to let the undissolved

aldehyde separate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13603884?utm_src=pdf-body
https://www.benchchem.com/product/b13603884?utm_src=pdf-body
https://www.benchchem.com/product/b13603884?utm_src=pdf-body
https://www.benchchem.com/product/b13603884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13603884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully take an aliquot from the aqueous phase, ensuring no undissolved droplets are

included. Centrifugation may be necessary to separate the phases.

Determine the concentration of 3-Heptenal in the aqueous aliquot using a pre-calibrated

analytical instrument like a GC-MS.

The determined concentration represents the water solubility of 3-Heptenal at that

temperature.

Visualizations of Workflows and Pathways
Experimental Workflow for Boiling Point Determination
The following diagram illustrates the logical workflow for determining the boiling point of a liquid

sample using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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